3-(2-chlorophenyl)-5-methyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-1,2-oxazole-4-carboxamide

Specification

• CAS No.: 2640979-85-5
• Molecular Formula: C21H19ClN4O2S
• Molecular Weight: 426.9 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]-1,2-oxazole-4-carboxamide
• Standard InChI: InChI=1S/C21H19ClN4O2S/c1-13-19(20(25-28-13)16-5-3-4-6-17(16)22)21(27)23-10-9-15-7-8-18(29-15)14-11-24-26(2)12-14/h3-8,11-12H,9-10H2,1-2H3,(H,23,27)
• Standard InChI Key: DMAPEJSUUVPHAX-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCC3=CC=C(S3)C4=CN(N=C4)C
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCC3=CC=C(S3)C4=CN(N=C4)C

Introduction

Structural Components

• Pyrazole Ring: Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry. They are often used in the development of pharmaceuticals due to their ability to participate in various chemical reactions, such as oxidation, reduction, and substitution.

• Thiophene Ring: Thiophene derivatives are widely studied for their biological activities, including antimicrobial and anticancer properties. The presence of thiophene in a compound can enhance its pharmacological profile.

• Oxazole Ring: Oxazoles are another class of heterocyclic compounds that have been explored for their medicinal properties. They are known for their role in drug discovery, particularly in the development of compounds with anti-inflammatory and anticancer activities.

Potential Biological Activities

Given the structural components of this compound, it is plausible that it could exhibit biological activities similar to those of related compounds. For instance:

• Anticancer Activity: Compounds with similar structural motifs have shown promising anticancer properties. For example, certain thiazole and oxazole derivatives have demonstrated significant antimitotic activity against human tumor cells.

• Anti-inflammatory Activity: The presence of pyrazole and oxazole rings might confer anti-inflammatory properties, as seen in other compounds containing these rings.

Synthesis and Characterization

The synthesis of such a compound would typically involve multiple steps, including the formation of the pyrazole, thiophene, and oxazole rings, followed by their assembly into the final structure. Characterization would involve techniques like NMR spectroscopy and mass spectrometry to confirm the structure and purity of the compound.

Data Table: Potential Biological Activities of Related Compounds

Compound Type	Biological Activity
Pyrazole Derivatives	Anti-inflammatory, Anticancer
Thiophene Derivatives	Antimicrobial, Anticancer
Oxazole Derivatives	Anti-inflammatory, Anticancer

Research Findings

• Synthesis Methods: The synthesis of complex heterocyclic compounds often involves multi-step reactions, including condensation reactions and cyclization processes.

• Characterization Techniques: NMR spectroscopy and mass spectrometry are commonly used to confirm the structure and purity of synthesized compounds.

• Biological Evaluation: In vitro and in vivo studies are essential for assessing the biological activities of newly synthesized compounds.

Given the lack of specific information on the compound , further research and synthesis efforts would be required to fully understand its properties and potential applications.